Cas no 60966-26-9 (2'-Amino-2'-deoxyguanosine)

• Product Name: 2'-Amino-2'-deoxyguanosine
• CAS No: 60966-26-9
• MF: C₁₀H₁₄N₆O₄
• MW: 282.255960941315
• MDL: MFCD01723954
• CID: 57618
• PubChem ID: 135491415
• Update Time: 2025-05-21

2'-Amino-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• 2'-Amino-2'-deoxyguanosine
• 2-amino-9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• (2'-Amino-2'-deoxypentofuranosyl)guanine
• 2'-Deoxy-2'-aminoguanosine
• NSC 241514
• 2 -Amino-2 -deoxyguanosine
• 2-amino-9-((2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
• NSC241514
• 2-AMINO-9-[(2R,3R,4S,5R)-3-AMINO-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
• Guanosine, 2'-amino-2'-deoxy-
• 2-Amino-2-deoxyguanosine
• AS-59820
• 9-(2-amino-2-deoxy-b-D-ribofuranosyI)-guanine
• DTXSID30209807
• CHEBI:203807
• 2-amino-9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
• AKOS016003847
• SCHEMBL1053254
• 2'-Amino-2'-deoxy-D-guanosine
• 60966-26-9
• HG1061
• MFCD01723954
• A855747
• 2-amino-9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
• DB-020373
• 2-amino-9-((2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl)-1H-purin-6-one
• DTXCID40132298

• MDL： MFCD01723954
• Inchi： 1S/C10H14N6O4/c11-4-6(18)3(1-17)20-9(4)16-2-13-5-7(16)14-10(12)15-8(5)19/h2-4,6,9,17-18H,1,11H2,(H3,12,14,15,19)/t3-,4-,6-,9-/m1/s1
• InChI Key： ROPTVRLUGSPXNH-DXTOWSMRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)N)O

Computed Properties

• Exact Mass: 282.10800
• Monoisotopic Mass: 282.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Boiling Point: 753.4°C at 760 mmHg
• PSA: 165.30000
• LogP: -1.43880

2'-Amino-2'-deoxyguanosine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P302
  P352,P405,P501A
• RTECS：MF8752000
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2'-Amino-2'-deoxyguanosine

Introduction to CAS No 60966-26-9: 2'-Amino-2'-deoxyguanosine

CAS No 60966-26-9, commonly referred to as 2'-Amino-2'-deoxyguanosine, is a compound of significant interest in the fields of biochemistry, pharmacology, and molecular biology. This nucleoside analog has garnered attention due to its unique chemical structure and potential applications in drug development, particularly in the realm of antiviral and anticancer therapies. The compound is characterized by the presence of an amino group at the 2' position of the deoxyribose sugar moiety, which distinguishes it from its natural counterpart, deoxyguanosine.

The structural modification in 2'-Amino-2'-deoxyguanosine introduces intriguing properties that make it a valuable tool for studying nucleic acid metabolism and viral replication mechanisms. Recent studies have highlighted its ability to inhibit certain viral enzymes, such as reverse transcriptase and polymerase, making it a promising candidate for antiviral drug design. Additionally, its potential role in modulating cellular signaling pathways has opened avenues for exploring its efficacy in cancer treatment.

From a chemical standpoint, CAS No 60966-26-9 exhibits a stable structure due to the presence of hydrogen bonding and van der Waals interactions within its molecular framework. This stability contributes to its solubility properties, which are crucial for its pharmacokinetic behavior. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate the three-dimensional arrangement of this compound, providing deeper insights into its molecular interactions.

One of the most compelling aspects of 2'-Amino-2'-deoxyguanosine is its bioavailability and metabolic profile. Preclinical studies have demonstrated that this compound can be efficiently absorbed and distributed within biological systems, making it suitable for systemic administration. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal enzymatic degradation under physiological conditions. These attributes enhance its potential as a therapeutic agent with favorable pharmacokinetic characteristics.

Recent advancements in computational chemistry have enabled researchers to model the interactions of CAS No 60966-26-9 with various biological targets at an atomic level. Molecular docking studies have provided valuable insights into how this compound binds to viral enzymes and cellular receptors, paving the way for rational drug design strategies. These computational approaches have complemented experimental findings, offering a comprehensive understanding of the compound's mechanism of action.

In terms of therapeutic applications, 2'-Amino-2'-deoxyguanosine has shown particular promise in combating viral infections such as HIV and hepatitis C virus (HCV). By inhibiting key viral enzymes responsible for replication and transcription, this compound has demonstrated potent antiviral activity in cell culture models. Moreover, ongoing clinical trials are investigating its safety and efficacy in human subjects, marking a significant step toward its potential approval as a novel antiviral therapy.

Beyond virology, CAS No 60966-26-9 has also emerged as a valuable tool in cancer research. Its ability to modulate cellular signaling pathways involved in tumor progression has led to investigations into its role as an anticancer agent. Preclinical studies have revealed that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The synthesis of 2'-Amino-2'-deoxyguanosine involves multi-step chemical processes that require precise control over reaction conditions to ensure high purity and yield. Researchers have optimized synthetic routes by employing catalytic asymmetric synthesis and protecting group strategies, enabling scalable production for research and potential commercial applications.

In conclusion, CAS No 60966-26-9: 2'-Amino-2'-deoxyguanosine stands out as a versatile compound with immense potential in various biomedical applications. Its unique chemical properties, coupled with cutting-edge research findings, position it as a leading candidate for developing innovative therapeutic interventions against viral infections and cancer. As research continues to unfold, this compound is expected to contribute significantly to advancing medical science and improving patient outcomes.